MTX-211

• Molecular Formula: C20H14Cl2FN5O2S
• Molecular Weight: 478.3 g/mol
• InChI: InChI=1S/C20H14Cl2FN5O2S/c1-31(29,30)28-18-7-12(9-24-19(18)22)11-2-5-17-14(6-11)20(26-10-25-17)27-13-3-4-16(23)15(21)8-13/h2-10,28H,1H3,(H,25,26,27)
• InChIKey: GUYKCXXNIKKSBC-UHFFFAOYSA-N

MTX-211: Dual EGFR/PI3K Inhibitor for KRAS-Mutant CRC

MTX-211 (CAS 1952236-05-3) is a rationally designed, first-in-class small molecule that potently and selectively inhibits both epidermal growth factor receptor (EGFR) and phosphoinositide-3 kinase (PI3K) signaling pathways [1]. Developed via a computational modeling approach that exploits the known binding modes of structurally related ATP-binding site inhibitors, MTX-211 exhibits a unique flipped binding mode in PI3K compared to EGFR, enabling dual-target engagement with sub- to low nanomolar potency [2]. This dual inhibitory profile is specifically engineered to address adaptive resistance mechanisms that limit the efficacy of single-agent kinase inhibitors in KRAS-mutant and BRAF-mutant cancers [3].

• [1] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. View Source
• [2] Maust JD, Ziemke EK, Frankowski-McGregor CL, et al. Abstract 148: A dual and selective small molecule inhibitor of EGFR and PI3 kinase shows promising preclinical activity against KRAS and BRAF mutant colorectal tumors. Cancer Res. 2017;77(13_Supplement):148. View Source
• [3] Frankowski-McGregor C, Maust J, Ziemke E, et al. Abstract 2931: MTX-211, a dual and selective inhibitor of EGFR and PI3 kinase, shows promising activity in combination with MEK inhibition in preclinical models of pancreatic cancer. Cancer Res. 2018;78(13_Supplement):2931. View Source

Why Single-Target Inhibitors Cannot Substitute for MTX-211

In cancers driven by KRAS or BRAF mutations, compensatory signaling through parallel pathways rapidly undermines single-target inhibition. EGFR-only inhibitors (e.g., erlotinib, IC50 ~2 nM for EGFR) fail to block PI3K/AKT-mediated survival signaling, while PI3Kα-selective inhibitors (e.g., alpelisib, IC50 ~5 nM for p110α) cannot prevent MAPK pathway reactivation via EGFR-mediated feedback loops . MTX-211's engineered dual-target mechanism addresses both escape routes simultaneously, a design feature validated by its significantly superior in vivo efficacy in combination with MEK inhibition (>400% survival increase) compared to single-agent controls [1]. Generic substitution with single-pathway inhibitors therefore cannot recapitulate the polypharmacology required for meaningful activity in these resistant genotypes.

• [1] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. View Source

MTX-211 vs. Comparators: Quantitative Evidence

Kinase Selectivity: MTX-211 vs. MTX-216

MTX-211 demonstrates >70% oral bioavailability, a favorable pharmaceutical property that distinguishes it from many preclinical kinase inhibitors requiring intravenous or intraperitoneal administration [1]. This high oral bioavailability, combined with sub- to low nanomolar potency against both EGFR and PI3Kα, enables convenient oral dosing in rodent efficacy studies at 50 mg/kg, achieving T/C values of 29-36% after 10-14 days in multiple BRAF-mutant and KRAS-mutant colorectal cancer models [2]. The oral route of administration reduces experimental variability associated with parenteral dosing and facilitates chronic treatment regimens.

Evidence Dimension	Oral bioavailability
Target Compound Data	>70% oral bioavailability
Comparator Or Baseline	Class-level inference: Many preclinical kinase inhibitors exhibit poor oral bioavailability (<30%)
Quantified Difference	Not directly quantified against specific comparator in available literature
Conditions	Pharmacokinetic assessment in rodent models

Why This Matters

High oral bioavailability simplifies in vivo experimental workflows and reduces formulation complexity, making MTX-211 more accessible for routine preclinical efficacy studies.

• [1] Maust JD, et al. Abstract 148: A dual and selective small molecule inhibitor of EGFR and PI3 kinase shows promising preclinical activity against KRAS and BRAF mutant colorectal tumors. Cancer Res. 2017;77(13_Supplement):148. View Source
• [2] Mekanistic Therapeutics. Overview. GitHub repository. View Source

In Vivo Survival Benefit in KRAS/BRAF CRC PDX

When co-administered with the MEK inhibitor trametinib, MTX-211 elicits a >400% increase in survival compared to either MTX-211 monotherapy or trametinib monotherapy in KRAS-mutant and BRAF-mutant colorectal cancer patient-derived xenograft (PDX) models [1]. A separate study confirms that the combination of MTX-211 and trametinib resulted in a remarkable survival rate increase of over 400% compared to single-agent treatment arms [2]. This synergistic effect is mechanistically attributed to MTX-211's ability to block compensatory transcriptional activation of HER3 and reactivation of ERK signaling that otherwise limits MEK inhibitor monotherapy efficacy [3].

Evidence Dimension	Survival extension in vivo
Target Compound Data	MTX-211 + trametinib combination: >400% increase in survival
Comparator Or Baseline	MTX-211 alone or trametinib alone
Quantified Difference	>400% increase (i.e., >5-fold survival extension relative to single-agent arms)
Conditions	KRAS-mutant and BRAF-mutant colorectal cancer PDX models; oral dosing

Why This Matters

This quantifiable combination benefit validates MTX-211's unique mechanism of action and justifies its selection over single-pathway inhibitors for studies requiring durable tumor growth inhibition.

• [1] Maust JD, et al. Abstract 148: A dual and selective small molecule inhibitor of EGFR and PI3 kinase shows promising preclinical activity against KRAS and BRAF mutant colorectal tumors. Cancer Res. 2017;77(13_Supplement):148. View Source
• [2] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. View Source
• [3] Frankowski-McGregor C, et al. Abstract 2931: MTX-211, a dual and selective inhibitor of EGFR and PI3 kinase, shows promising activity in combination with MEK inhibition in preclinical models of pancreatic cancer. Cancer Res. 2018;78(13_Supplement):2931. View Source

Dual EGFR/PI3K Inhibition Potency

As a single agent, MTX-211 exhibits robust in vivo growth-inhibitory efficacy against multiple BRAF-mutant and KRAS-mutant colorectal cancer models, achieving T/C values (treated tumor volume / control tumor volume) of 29-36% after 10-14 days of oral dosing at 50 mg/kg [1]. T/C values below 40% are generally considered indicative of meaningful single-agent activity in xenograft efficacy studies. This level of single-agent activity in genetically defined, treatment-resistant models supports MTX-211's utility as a standalone tool compound for investigating dual EGFR/PI3K pathway blockade.

Evidence Dimension	Tumor growth inhibition (T/C ratio)
Target Compound Data	T/C = 29-36% (after 10-14 days of 50 mg/kg oral dosing)
Comparator Or Baseline	Class-level inference: T/C <40% considered meaningful single-agent activity
Quantified Difference	T/C values of 29-36%
Conditions	BRAF-mutant and KRAS-mutant colorectal cancer xenograft models; oral dosing

Why This Matters

Single-agent T/C values quantify MTX-211's intrinsic antitumor activity, providing a benchmark for researchers designing monotherapy studies or evaluating novel combination partners.

• [1] Maust JD, et al. Abstract 148: A dual and selective small molecule inhibitor of EGFR and PI3 kinase shows promising preclinical activity against KRAS and BRAF mutant colorectal tumors. Cancer Res. 2017;77(13_Supplement):148. View Source

Glutathione Depletion via Keap1/NRF2/GCLM Axis

In S1-MI-80 colon cancer cells overexpressing the ABCG2 drug efflux transporter, MTX-211's IC50 shifts from 1.24 ± 0.09 μM (parental S1 cells) to 21.88 ± 2.32 μM—an 18-fold reduction in potency (p < 0.001) [1]. Co-administration of the ABCG2 inhibitor Ko143 (1 μM) reverses this resistance, restoring IC50 to 2.11 ± 0.26 μM [2]. Similar ABCG2-mediated resistance is observed in H460-MX20 lung cancer cells (5-fold shift) and R482-HEK293 cells (21-fold shift) [3]. This direct interaction establishes that MTX-211 is an ABCG2 substrate, a critical consideration for experimental design in ABCG2-expressing models.

Evidence Dimension	ABCG2-mediated shift in IC50
Target Compound Data	IC50: 21.88 ± 2.32 μM in ABCG2-overexpressing S1-MI-80 cells
Comparator Or Baseline	IC50: 1.24 ± 0.09 μM in parental S1 cells
Quantified Difference	18-fold increase in IC50 (p < 0.001)
Conditions	Colon cancer cell lines (S1 parental vs. S1-MI-80 ABCG2-overexpressing); 72-hour cytotoxicity assay

Why This Matters

Knowledge of ABCG2-mediated efflux enables researchers to anticipate and control for resistance when using MTX-211 in ABCG2-positive models or when designing combination strategies with ABCG2 inhibitors.

• [1] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. Table 1. View Source
• [2] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. View Source
• [3] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. Table 1. View Source

ABCG2-Mediated Efflux Resistance

In bladder cancer (BLCA) cells, MTX-211 treatment significantly depletes intracellular glutathione (GSH) levels and increases reactive oxygen species (ROS) in a time- and concentration-dependent manner [1]. GSH supplementation partially reverses the inhibitory effects of MTX-211 on cell proliferation, confirming the functional relevance of this mechanism [2]. Mechanistic studies demonstrate that MTX-211 promotes NRF2 protein ubiquitination and degradation via enhanced Keap1 binding, leading to downregulation of GCLM, a rate-limiting enzyme in GSH synthesis [3]. This redox-modulating activity represents an additional, EGFR/PI3K-independent mechanism of action not observed with single-target inhibitors.

Evidence Dimension	Mechanism of action beyond kinase inhibition
Target Compound Data	MTX-211 depletes GSH and increases ROS via Keap1/NRF2/GCLM axis
Comparator Or Baseline	Class-level inference: EGFR-only or PI3K-only inhibitors lack this redox-modulating mechanism
Quantified Difference	Not directly quantified against specific comparator in available literature
Conditions	Bladder cancer cell lines (in vitro)

Why This Matters

The identification of a distinct, kinase-independent mechanism expands MTX-211's utility into redox biology and bladder cancer research, offering a differentiating feature for procurement when studying GSH metabolism or NRF2 signaling.

• [1] Hu B, et al. MTX-211 Inhibits GSH Synthesis through Keap1/NRF2/GCLM Axis and Exerts Antitumor Effects in Bladder Cancer. Int J Mol Sci. 2023;24(8):7420. View Source
• [2] Hu B, et al. MTX-211 Inhibits GSH Synthesis through Keap1/NRF2/GCLM Axis and Exerts Antitumor Effects in Bladder Cancer. Int J Mol Sci. 2023;24(8):7420. View Source
• [3] Hu B, et al. MTX-211 Inhibits GSH Synthesis through Keap1/NRF2/GCLM Axis and Exerts Antitumor Effects in Bladder Cancer. Int J Mol Sci. 2023;24(8):7420. View Source

MTX-211 Research Application Scenarios

KRAS/BRAF Mutant CRC Xenograft Efficacy

Researchers investigating adaptive resistance to MEK inhibition in KRAS-mutant cancers should select MTX-211 for combination studies with trametinib. The >400% survival increase observed in KRAS/BRAF-mutant CRC PDX models and the synergistic apoptosis induction in KPC pancreatic cancer models provide a robust quantitative rationale for this combination [1]. MTX-211's dual EGFR/PI3K blockade directly addresses the compensatory HER3 activation and ERK reactivation that limits MEK inhibitor monotherapy [2].

Kinase Selectivity and Off-Target Assessment

MTX-211 is a validated ABCG2 substrate, with an 18-fold IC50 shift in ABCG2-overexpressing S1-MI-80 cells that is reversible by the ABCG2 inhibitor Ko143 [1]. This property makes MTX-211 a suitable probe compound for studying ABCG2 efflux function, for screening ABCG2 inhibitors in reversal assays, or for evaluating the impact of ABCG2 expression on dual kinase inhibitor efficacy in cancer models [2].

Redox Biology and Glutathione Metabolism in Bladder Cancer

For researchers requiring a tool compound with demonstrated single-agent activity in BRAF-mutant colorectal cancer models, MTX-211 achieves T/C values of 29-36% at 50 mg/kg oral dosing [1]. This level of single-agent efficacy supports its use as a benchmark dual inhibitor for comparative studies against novel agents or as a foundation for building rational combination regimens in BRAF-mutant CRC [2].

ABCG2-Mediated Drug Resistance Mechanisms

MTX-211 uniquely depletes intracellular GSH and induces ROS in bladder cancer cells via the Keap1/NRF2/GCLM axis, an activity distinct from its canonical kinase inhibition [1]. This redox-modulating mechanism supports MTX-211's application in studies of oxidative stress, GSH-dependent resistance, and NRF2 pathway regulation in bladder cancer and potentially other tumor types [2].

• [1] Maust JD, et al. Abstract 148: A dual and selective small molecule inhibitor of EGFR and PI3 kinase shows promising preclinical activity against KRAS and BRAF mutant colorectal tumors. Cancer Res. 2017;77(13_Supplement):148. View Source
• [2] Frankowski-McGregor C, et al. Abstract 2931: MTX-211, a dual and selective inhibitor of EGFR and PI3 kinase, shows promising activity in combination with MEK inhibition in preclinical models of pancreatic cancer. Cancer Res. 2018;78(13_Supplement):2931. View Source
• [3] Wu CP, et al. ABCG2 Mediates Resistance to the Dual EGFR and PI3K Inhibitor MTX-211 in Cancer Cells. Int J Mol Sci. 2024;25(10):5160. View Source
• [4] Hu B, et al. MTX-211 Inhibits GSH Synthesis through Keap1/NRF2/GCLM Axis and Exerts Antitumor Effects in Bladder Cancer. Int J Mol Sci. 2023;24(8):7420. View Source